

OD38 in vitro vs in vivo effects

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest		
Compound Name:	OD38	
Cat. No.:	B609713	Get Quote

References

- 1. Preclinical anti-tumour activity of HexaBody-CD38, a next-generation CD38 antibody with superior complement-dependent cytotoxic activity PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. First Patient Treated in Pivotal Phase 3 Trial to Evaluate OTL38 in the Detection of Ovarian Cancer - BioSpace [biospace.com]
- 3. Preclinical antitumor activity of a nanoparticulate SN38 PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. Inhibitory effects of STAT3 decoy oligodeoxynucleotides on human epithelial ovarian cancer cell growth in vivo PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [OD38 in vitro vs in vivo effects]. BenchChem, [2025].
 [Online PDF]. Available at: [https://www.benchchem.com/product/b609713#od38-in-vitro-vs-in-vivo-effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.



Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com